2-[2,5-dimethoxy-4-(1-pyrrolidinyl)benzylidene]-1H-indene-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2,5-dimethoxy-4-(1-pyrrolidinyl)benzylidene]-1H-indene-1,3(2H)-dione, commonly known as DIBD, is a synthetic compound that belongs to the class of indene-1,3-diones. It has been extensively studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and pharmacology. In
Mechanism of Action
The mechanism of action of DIBD is not yet fully understood. However, it has been proposed that DIBD exerts its pharmacological effects by modulating various signaling pathways in cells. For example, it has been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival. DIBD has also been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
DIBD has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, thereby reducing oxidative stress in cells. Moreover, DIBD has been found to modulate the expression of various genes involved in the regulation of cell cycle, apoptosis, and inflammation. It has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the regulation of inflammation and cancer progression.
Advantages and Limitations for Lab Experiments
DIBD has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, allowing for the production of large quantities of the compound. Moreover, DIBD has been extensively studied for its potential applications in scientific research, and its pharmacological activities have been well characterized. However, DIBD also has some limitations. It is a synthetic compound that may not accurately reflect the pharmacological activities of natural compounds. Moreover, the mechanism of action of DIBD is not yet fully understood, and further research is needed to elucidate its precise pharmacological activities.
Future Directions
There are several future directions for research on DIBD. One possible direction is to investigate the potential applications of DIBD in the treatment of various diseases, including cancer and neurodegenerative diseases. Moreover, further research is needed to elucidate the precise mechanism of action of DIBD and to identify its molecular targets. Additionally, the development of more potent analogs of DIBD may lead to the discovery of new pharmacological activities and potential therapeutic applications.
Synthesis Methods
The synthesis of DIBD involves the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine and indene-1,3-dione in the presence of a catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of DIBD as a yellow crystalline solid. The purity of the synthesized compound can be determined using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).
Scientific Research Applications
DIBD has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. DIBD has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, DIBD has been shown to have neuroprotective effects by reducing oxidative stress and apoptosis in neuronal cells.
properties
Product Name |
2-[2,5-dimethoxy-4-(1-pyrrolidinyl)benzylidene]-1H-indene-1,3(2H)-dione |
---|---|
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 g/mol |
IUPAC Name |
2-[(2,5-dimethoxy-4-pyrrolidin-1-ylphenyl)methylidene]indene-1,3-dione |
InChI |
InChI=1S/C22H21NO4/c1-26-19-13-18(23-9-5-6-10-23)20(27-2)12-14(19)11-17-21(24)15-7-3-4-8-16(15)22(17)25/h3-4,7-8,11-13H,5-6,9-10H2,1-2H3 |
InChI Key |
XQQIQKBGURCLCQ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1C=C2C(=O)C3=CC=CC=C3C2=O)OC)N4CCCC4 |
Canonical SMILES |
COC1=CC(=C(C=C1C=C2C(=O)C3=CC=CC=C3C2=O)OC)N4CCCC4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.